1-(4'-Nitrophenyl)prop-2-yn-1-one

• IUPAC Name: 1-(4-nitrophenyl)prop-2-yn-1-one
• InChI: InChI=1S/C9H5NO3/c1-2-9(11)7-3-5-8(6-4-7)10(12)13/h1,3-6H
• InChI Key: ADFALBPJQDKCFO-UHFFFAOYSA-N
• Canonical SMILES: C#CC(=O)C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C9H5NO3
• DSSTOX Substance ID: DTXSID60190658
• Molecular Weight: 175.14 g/mol
• CAS RN: 37176-75-3

Description

1-(4’-Nitrophenyl)prop-2-yn-1-one is a chemical compound with the molecular formula C9H5NO3. It is a compound of interest in the field of organic chemistry.

Molecular Structure Analysis

The molecular weight of 1-(4’-Nitrophenyl)prop-2-yn-1-one is 175.14. The compound has a linear structure.

Scientific Research Applications

Photophysical Properties

• Solvatochromic Effects and Intramolecular Charge Transfer : A study explored the absorption and fluorescence characteristics of similar compounds in various solvents. It revealed bathochromic shifts with increasing solvent polarity, indicating strong intramolecular charge transfer interactions and significant differences in dipole moments between ground and excited states (Kumari, Varghese, George, & Sudhakar, 2017).

Enzyme Interaction

• Enzyme Inactivation and Interaction : 1-(4'-Nitrophenyl)prop-2-yn-1-one was found to inactivate the enzyme 3 alpha-hydroxysteroid dehydrogenase selectively and with high affinity. This inactivation suggested covalent modification at the enzyme’s NAD(P)(+)-binding site (Ricigliano & Penning, 1990).

Corrosion Inhibition

• Use in Corrosion Inhibition : Research indicated that derivatives of 1-(4'-Nitrophenyl)prop-2-yn-1-one, such as yttrium 3-(4-nitrophenyl)-2-propenoate, are effective corrosion inhibitors for copper alloys in chloride solutions (Nam, Thang, Hoai, & Hiển, 2016).

Crystal Structure Analysis

• Crystallographic Studies : Studies on similar compounds, including derivatives of 1-(4'-Nitrophenyl)prop-2-yn-1-one, have been conducted to understand their crystal structures and molecular interactions, contributing to knowledge in materials science (Salian et al., 2016).

Electrochemical Studies

• Electrochemical Properties : Compounds related to 1-(4'-Nitrophenyl)prop-2-yn-1-one have been investigated for their corrosion inhibition capabilities and electrochemical properties, indicating their potential in material science and engineering applications (Baskar et al., 2012).

Polymerization

• Polymerization Applications : Research has explored the polymerization of derivatives of 1-(4'-Nitrophenyl)prop-2-yn-1-one, leading to the creation of new polymers with potential applications in materials science and engineering (Balcar et al., 1998).

Safety and Hazards

Safety data for 1-(4’-Nitrophenyl)prop-2-yn-1-one indicates that it should be handled with care. Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and not breathing dust/fume/gas/mist/vapours/spray.